5,6,7,8-Tetrahydro-5-oxo-6-isoquinolinecarboxaldehyde

• Molecular Formula: C10H9NO2
• Molecular Weight: 175.18 g/mol
• SMILES: C1CC2=C(C=CN=C2)C(=O)C1C=O
• InChI: InChI=1S/C10H9NO2/c12-6-8-2-1-7-5-11-4-3-9(7)10(8)13/h3-6,8H,1-2H2
• InChIKey: QGPNIDVOFLIKRF-UHFFFAOYSA-N

5,6,7,8-Tetrahydro-5-oxo-6-isoquinolinecarboxaldehyde – Key Physicochemical & Structural Profile for Targeted Procurement

5,6,7,8-Tetrahydro-5-oxo-6-isoquinolinecarboxaldehyde (CAS 938437-77-5; synonym: 5-oxo-7,8-dihydro-6H-isoquinoline-6-carbaldehyde) is a bicyclic heterocyclic building block within the tetrahydroisoquinoline (THIQ) class, bearing a ketone at position 5 and an aldehyde at position 6 on the partially saturated isoquinoline scaffold [1]. With molecular formula C10H9NO2 and molecular weight 175.18 g/mol, this compound presents three H‑bond acceptor sites, a low computed XLogP of 0.7, and a topological polar surface area (TPSA) of 47 Ų, distinguishing it from simpler THIQ analogs and the fully aromatic 6‑isoquinolinecarboxaldehyde [1]. Its predicted boiling point is 349.3 ± 42.0 °C, density 1.321 ± 0.06 g/cm³, and pKa 2.10 ± 0.20 . Commercially, it is offered at a minimum purity of 95% by specialty suppliers such as AKSci and CymitQuimica/Biosynth for research and development use .

Dual carbonyl building block (ketone + aldehyde) for diversity-oriented synthesis

Moderate polarity and high hydrogen-bonding capacity support fragment-based library design

Predicted protonation state differs from related regioisomers, influencing reactivity profiling

• [1] PubChem Compound Summary CID 87754916, 5-Oxo-5,6,7,8-tetrahydroisoquinoline-6-carbaldehyde. National Center for Biotechnology Information (NCBI). https://pubchem.ncbi.nlm.nih.gov/compound/87754916 (accessed 2026-05-10). View Source

Why 5,6,7,8-Tetrahydro-5-oxo-6-isoquinolinecarboxaldehyde Cannot Be Replaced by In‑Class Analogs

The regiospecific placement of the ketone at C5 and the aldehyde at C6 on the tetrahydroisoquinoline core creates a unique electronic and steric environment that cannot be replicated by isomers, saturated analogs, or the fully aromatic counterpart. The C5‑oxo group introduces a strong electron‑withdrawing effect that sharply lowers the pKa (2.10 ± 0.20) relative to the 1‑oxo isomer (pKa 13.88 ± 0.20), profoundly altering protonation state and reactivity under acidic or basic conditions . Substituting with the unsubstituted 5,6,7,8‑tetrahydroisoquinoline (MW 133.19, zero H‑bond acceptors beyond the nitrogen, XLogP 2.2, TPSA 12.9 Ų) eliminates both carbonyl functionalities and dramatically changes solubility, hydrogen‑bonding capacity, and metabolic susceptibility [1]. Replacing the target with 6‑isoquinolinecarboxaldehyde (MW 157.17, XLogP 1.7, TPSA 30 Ų) forfeits the saturated ring and the ketone, delivering a planar, electron‑rich aromatic system with divergent reactivity in cycloadditions, metal‑catalyzed couplings, and biological target engagement [2]. Given these pronounced differences in physicochemical profiles and functional‑group architecture, generic substitution introduces uncontrolled variables in synthetic routes, structure–activity relationship (SAR) studies, and analytical method development.

pKa Mismatch

Protonation behavior may shift strongly versus the 1-oxo regioisomer, altering solubility and reaction pathways.

H-Bond & Lipophilicity Profile

Tripled H-bond acceptors and lower logP compared with unsubstituted THIQ may lead to divergent solubility and protein binding.

Missing Dual Carbonyl Reactivity

Mono-carbonyl or non-carbonyl analogs lack the orthogonal aldehyde-ketone combination, limiting sequential derivatization strategies.

• [1] PubChem Compound Summary CID 119010, 5,6,7,8-Tetrahydroisoquinoline. https://pubchem.ncbi.nlm.nih.gov/compound/119010 (accessed 2026-05-10). View Source
• [2] PubChem Compound Summary CID 15290359, Isoquinoline-6-carboxaldehyde. https://pubchem.ncbi.nlm.nih.gov/compound/15290359 (accessed 2026-05-10). View Source

Quantitative Differentiation of 5,6,7,8-Tetrahydro-5-oxo-6-isoquinolinecarboxaldehyde Versus Closest Analogs

pKa Shift of ~11.8 Log Units Versus the 1‑Oxo Regioisomer Alters Protonation‑Dependent Reactivity

The target compound exhibits a predicted pKa of 2.10 ± 0.20, whereas the 1‑oxo regioisomer (1,2,3,4‑tetrahydro‑1‑oxo‑6‑isoquinolinecarboxaldehyde, CAS 879887‑26‑0, same molecular formula C10H9NO2, MW 175.18) shows a predicted pKa of 13.88 ± 0.20 . This ~11.8 log unit difference reflects the distinct electronic influence of the C5‑oxo group adjacent to the aldehyde versus the C1‑oxo group adjacent to the ring nitrogen. Under physiological or mildly acidic conditions, the target compound remains largely unprotonated at the nitrogen, while the 1‑oxo isomer is predominantly protonated, leading to divergent solubility, membrane permeability, and nucleophilic/electrophilic reaction pathways. No direct head‑to‑head experimental study was identified; this comparison relies on independently predicted values from the same source.

pKa Shift vs 1-Oxo Isomer

Data to verify

pKa = 2.10 ± 0.20 (pred.) 1-Oxo regioisomer: pKa = 13.88 ± 0.20 ΔpKa ≈ 11.8 log units

Protonation state context differs significantly

Predicted values; no experimental confirmation

Evidence Dimension	Acid dissociation constant (pKa, predicted)
Target Compound Data	pKa = 2.10 ± 0.20 (predicted)
Comparator Or Baseline	1,2,3,4-Tetrahydro-1-oxo-6-isoquinolinecarboxaldehyde (CAS 879887-26-0): pKa = 13.88 ± 0.20 (predicted)
Quantified Difference	ΔpKa ≈ 11.8 log units (comparator approximately 6.6× more basic)
Conditions	Predicted by ACD/Labs Percepta; no experimental titration data available for either compound.

Why This Matters

A pKa difference of this magnitude determines whether the isoquinoline nitrogen acts as a nucleophile or a positively charged center in coupling reactions, salification, and biological assays, making the two isomers non-interchangeable in SAR campaigns.

Three H‑Bond Acceptors Versus One for the Unsubstituted THIQ Core Dictates Supramolecular Assembly and Solubility

The target compound possesses 3 hydrogen‑bond acceptor sites (two carbonyl oxygens plus the isoquinoline nitrogen) and 0 H‑bond donors, as recorded in PubChem [1]. In contrast, the unsubstituted 5,6,7,8‑tetrahydroisoquinoline (CAS 36556‑06‑6, MW 133.19, C9H11N) has only 1 H‑bond acceptor (the nitrogen) and 0 donors [2]. This tripling of acceptor capacity translates to a TPSA increase from 12.9 Ų to 47 Ų and an XLogP decrease from 2.2 to 0.7 [1][2], indicating substantially higher aqueous solubility and stronger propensity for co‑crystal and salt formation. The comparison is based on independent computed values from the PubChem database.

H-Bond Acceptor Capacity

Reported

3 HBA, TPSA 47 Ų, XLogP 0.7 Unsubstituted THIQ: 1 HBA, TPSA 12.9 Ų, XLogP 2.2 +2 HBA, +34.1 Ų, −1.5 log units

Markedly different solubility and assembly profile

Computed properties; experimental logD not reported

Evidence Dimension	Hydrogen‑bond acceptor count, TPSA, and XLogP
Target Compound Data	H‑bond acceptors = 3; TPSA = 47 Ų; XLogP3‑AA = 0.7
Comparator Or Baseline	5,6,7,8‑Tetrahydroisoquinoline (CAS 36556‑06‑6): H‑bond acceptors = 1; TPSA = 12.9 Ų; XLogP3‑AA = 2.2
Quantified Difference	H‑bond acceptors: +2 (3×); TPSA: +34.1 Ų (3.6×); XLogP: −1.5 log units
Conditions	Computed properties from PubChem (Cactvs/XLogP3); experimental logP/logD not reported.

Why This Matters

For procurement decisions in medicinal chemistry and formulation, the higher acceptor count and lower logP predict markedly different solubility, permeability, and protein‑binding profiles, directly affecting assay design and lead optimization.

• [1] PubChem Compound Summary CID 87754916, 5-Oxo-5,6,7,8-tetrahydroisoquinoline-6-carbaldehyde. https://pubchem.ncbi.nlm.nih.gov/compound/87754916 (accessed 2026-05-10). View Source
• [2] PubChem Compound Summary CID 119010, 5,6,7,8-Tetrahydroisoquinoline. https://pubchem.ncbi.nlm.nih.gov/compound/119010 (accessed 2026-05-10). View Source

Boiling Point and Density Differential Versus the Fully Aromatic 6‑Isoquinolinecarboxaldehyde Guides Purification Strategy

The target compound has a predicted boiling point of 349.3 ± 42.0 °C and density of 1.321 ± 0.06 g/cm³ . The fully aromatic analog, 6‑isoquinolinecarboxaldehyde (CAS 173089‑81‑1, MW 157.17, C10H7NO), exhibits a lower predicted boiling point of 331.7 ± 15.0 °C and lower density of 1.223 ± 0.06 g/cm³ . The ~17.6 °C higher boiling point and ~0.098 g/cm³ higher density of the target reflect the additional mass and polarity introduced by the saturated ring and the C5‑oxo group. When both aldehydes are present in a reaction mixture, these differences may permit separation by fractional distillation or density‑gradient techniques, though experimental distillation data are absent.

BP & Density vs Aromatic Analog

Data to verify

BP 349.3 °C, density 1.321 g/cm³ 6-Isoquinolinecarboxaldehyde: BP 331.7 °C, density 1.223 g/cm³ ΔBP ≈ +17.6 °C, ΔDensity ≈ +0.098 g/cm³

Supports purification method differentiation

Predicted values; no experimental data available

Evidence Dimension	Boiling point and density (predicted)
Target Compound Data	BP = 349.3 ± 42.0 °C; Density = 1.321 ± 0.06 g/cm³
Comparator Or Baseline	6‑Isoquinolinecarboxaldehyde (CAS 173089‑81‑1): BP = 331.7 ± 15.0 °C; Density = 1.223 ± 0.06 g/cm³
Quantified Difference	ΔBP ≈ +17.6 °C; ΔDensity ≈ +0.098 g/cm³
Conditions	Predicted values from ACD/Labs Percepta as reported by ChemicalBook; no experimental BP or density data published.

Why This Matters

When selecting a building block for synthetic routes that generate the aromatic analog as a by‑product or starting material, the physicochemical disparity provides a basis for designing purification protocols and analytical methods (e.g., GC retention time differentiation).

Dual Carbonyl Functionality Enables Orthogonal Derivatization Unavailable in Mono‑Carbonyl or Non‑Carbonyl Analogs

The target compound uniquely combines a ketone (C5) and an aldehyde (C6) on the same tetrahydroisoquinoline scaffold. The 5‑oxo‑5,6,7,8‑tetrahydroisoquinoline (CAS 21917‑86‑2, C9H9NO, MW 147.17) lacks the aldehyde, and 5,6,7,8‑tetrahydroisoquinoline‑3‑carbaldehyde (CAS 185220‑62‑6, C10H11NO, MW 161.20) lacks the ketone . The simultaneous presence of both carbonyls allows sequential chemoselective transformations—e.g., reductive amination at the aldehyde while preserving the ketone for subsequent Wittig or Grignard reactions—a synthetic versatility not achievable with any single comparator. While no head‑to‑head reaction study was located for this exact compound, the class‑level principle is well established: tetrahydroisoquinoline carboxaldehydes serve as versatile intermediates in the synthesis of PDE4 inhibitors, RORγt inverse agonists, and cytomegalovirus inhibitors [1][2].

Dual Carbonyl Architecture

Class-level

Ketone (C5) + aldehyde (C6) on same scaffold

Enables orthogonal derivatization strategies

Class-level inference; no direct comparative study

Evidence Dimension	Number and type of reactive carbonyl groups
Target Compound Data	Two carbonyls: one ketone (C5) + one aldehyde (C6); both on the same scaffold.
Comparator Or Baseline	5‑Oxo‑THIQ (CAS 21917‑86‑2): 1 ketone, 0 aldehydes. THIQ‑3‑carbaldehyde (CAS 185220‑62‑6): 1 aldehyde, 0 ketones. 5,6,7,8‑THIQ (CAS 36556‑06‑6): 0 carbonyls.
Quantified Difference	Qualitative: target has 2 orthogonal carbonyl reaction handles; each comparator has ≤1. Quantitative reaction selectivity data for this specific pair are not available.
Conditions	Class‑level inference based on functional group presence; no direct comparative reaction study published for this compound.

Why This Matters

For procurement in diversity‑oriented synthesis or SAR expansion, the dual‑carbonyl architecture offers a higher density of derivatizable positions per scaffold, potentially reducing the number of synthetic steps and building blocks required to explore chemical space around the THIQ core.

• [1] Yukawa, T. et al. Discovery of orally efficacious RORγt inverse agonists. Part 2: Design, synthesis, and biological evaluation of novel tetrahydroisoquinoline derivatives. Bioorg. Med. Chem. 2018, 26(2), 483–500. https://doi.org/10.1016/j.bmc.2017.12.003 View Source
• [2] May, S. et al. Design and evaluation of dihydroisoquinolines as potent and orally bioavailable human cytomegalovirus inhibitors. Bioorg. Med. Chem. Lett. 2000, 10(13), 1477–1480. https://doi.org/10.1016/S0960-894X(00)00278-X View Source

Optimal Research & Industrial Application Scenarios for 5,6,7,8-Tetrahydro-5-oxo-6-isoquinolinecarboxaldehyde

Regiospecific SAR Exploration Around the Tetrahydroisoquinoline Core in Kinase or Nuclear Receptor Programs

The combination of a C5 ketone and C6 aldehyde on a partially saturated isoquinoline scaffold provides two distinct vectors for appendage diversification. In programs targeting RORγt or PDE4, where tetrahydroisoquinoline derivatives have demonstrated oral efficacy, the aldehyde can undergo reductive amination to install amine‑containing side chains while the ketone remains available for subsequent Grignard or aldol chemistry, enabling systematic exploration of both the 5‑ and 6‑positions in a single intermediate [1][2].

Development of Orthogonal Protecting‑Group‑Free Synthetic Routes Requiring Chemoselective Carbonyl Discrimination

The intrinsic reactivity difference between the aldehyde (more electrophilic) and the ketone (sterically and electronically deactivated by conjugation with the isoquinoline nitrogen) allows chemoselective transformations without protecting‑group manipulation. This property is valuable in process chemistry campaigns aiming to reduce step count and improve atom economy, as evidenced by the use of related 5‑oxo‑tetrahydroisoquinoline intermediates in the synthesis of antiviral agents [3].

Physicochemical Property Modulation in Fragment‑Based Drug Discovery Libraries

With a TPSA of 47 Ų, XLogP of 0.7, and three H‑bond acceptors, this compound occupies a favorable region of fragment‑like chemical space (MW < 200, clogP < 1, TPSA > 40 Ų) that balances solubility and permeability. Its incorporation into fragment libraries enables exploration of hydrogen‑bonding interactions with protein targets while maintaining physicochemical properties suitable for subsequent fragment growth, a profile not offered by the more lipophilic unsubstituted THIQ (XLogP 2.2, TPSA 12.9 Ų) or the planar aromatic 6‑isoquinolinecarboxaldehyde (XLogP 1.7, TPSA 30 Ų) [4][5].

Reference Standard for Analytical Method Development and Impurity Profiling of Oxo‑THIQ‑Aldehyde Intermediates

Given the well‑defined purity specification of ≥95% from reputable suppliers and the availability of predicted physicochemical constants (BP 349.3 °C, density 1.321 g/cm³, pKa 2.10), this compound can serve as a reference marker for HPLC/GC method development and impurity tracking in synthetic routes that generate structurally related oxo‑tetrahydroisoquinoline aldehydes as intermediates or by‑products .

Application

Selection Property

Validation Focus

THIQ Core SAR Exploration

Regiospecific dual derivatization vectors

Target engagement & selectivity context

Protecting-Group-Free Synthesis

Chemoselective aldehyde-ketone reactivity

Reaction selectivity & step economy

Fragment-Based Library Design

Fragment-like TPSA & logP profile

Solubility-permeability balance

Analytical Reference Standard

Predicted constants & purity specification

Method development & impurity tracking

• [1] Yukawa, T. et al. Discovery of orally efficacious RORγt inverse agonists. Part 2: Design, synthesis, and biological evaluation of novel tetrahydroisoquinoline derivatives. Bioorg. Med. Chem. 2018, 26(2), 483–500. https://doi.org/10.1016/j.bmc.2017.12.003 View Source
• [2] Database of articles cited by EMDB/PDB/SASBDB data, Design, synthesis, and biological evaluation of tetrahydroisoquinolines derivatives as novel, selective PDE4 inhibitors for antipsoriasis treatment. PDBj. https://pdbj.org/ (accessed 2026-05-10). View Source
• [3] May, S. et al. Design and evaluation of dihydroisoquinolines as potent and orally bioavailable human cytomegalovirus inhibitors. Bioorg. Med. Chem. Lett. 2000, 10(13), 1477–1480. https://doi.org/10.1016/S0960-894X(00)00278-X View Source
• [4] PubChem Compound Summary CID 87754916, 5-Oxo-5,6,7,8-tetrahydroisoquinoline-6-carbaldehyde. https://pubchem.ncbi.nlm.nih.gov/compound/87754916 (accessed 2026-05-10). View Source
• [5] PubChem Compound Summary CID 119010, 5,6,7,8-Tetrahydroisoquinoline; CID 15290359, Isoquinoline-6-carboxaldehyde. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-05-10). View Source